Cas no 1234813-49-0 (4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1234813-49-0
• MF: C₂₁H₂₂FN₃O₄
• MW: 399.41548871994
• CID: 5959154
• PubChem ID: 49692996
• Update Time: 2025-07-09

4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-{[(2H-1,3-benzodioxol-5-yl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• VU0631770-1
• F5033-7707
• AKOS024492599
• 1234813-49-0
• 4-[(1,3-benzodioxole-5-carbonylamino)methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• 4-((benzo[d][1,3]dioxole-5-carboxamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide

• Inchi： 1S/C21H22FN3O4/c22-16-2-4-17(5-3-16)24-21(27)25-9-7-14(8-10-25)12-23-20(26)15-1-6-18-19(11-15)29-13-28-18/h1-6,11,14H,7-10,12-13H2,(H,23,26)(H,24,27)
• InChI Key： XVFYQJQKPXVROZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(N1CCC(CNC(C2=CC=C3C(=C2)OCO3)=O)CC1)=O

Computed Properties

• Exact Mass: 399.15943435g/mol
• Monoisotopic Mass: 399.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.9Ų

Additional information on 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide

Recent Advances in the Study of 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS: 1234813-49-0)

The compound 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS: 1234813-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzodioxolyl group and a fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and inflammatory pathways. This has led to hypotheses about its potential utility in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. The compound's ability to modulate receptor activity with high specificity makes it a valuable candidate for further drug development.

In terms of synthetic chemistry, recent advancements have optimized the production process of 1234813-49-0, improving yield and purity. Novel synthetic routes have been developed, leveraging catalytic methods and green chemistry principles to reduce environmental impact. These improvements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Additionally, structural analogs of 1234813-49-0 have been synthesized to explore structure-activity relationships (SAR), providing insights into how modifications to the core structure can enhance efficacy and reduce toxicity.

Pharmacokinetic and pharmacodynamic studies have also been a focal point. Recent findings suggest that 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide exhibits favorable bioavailability and metabolic stability, with a half-life that supports once-daily dosing in potential therapeutic regimens. Animal models have demonstrated its ability to cross the blood-brain barrier, a critical factor for its proposed neurological applications. However, challenges such as potential drug-drug interactions and off-target effects are being actively investigated to ensure safety and efficacy.

The therapeutic potential of 1234813-49-0 is further supported by in vitro and in vivo studies. For instance, in models of neuropathic pain, the compound has shown significant analgesic effects, comparable to existing therapeutics but with a potentially improved side effect profile. Similarly, in inflammatory models, it has demonstrated anti-inflammatory properties, suggesting a dual mechanism of action that could be leveraged in multifactorial diseases. These findings underscore the compound's versatility and highlight its potential as a multi-target therapeutic agent.

Looking ahead, the next steps for research on 4-{(2H-1,3-benzodioxol-5-yl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide include advancing to human clinical trials. Regulatory approvals and further toxicological studies will be essential to transition from bench to bedside. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies will be crucial in accelerating this process. The compound's unique properties and promising preclinical data position it as a strong candidate for addressing unmet medical needs in neurology and immunology.

In conclusion, the latest research on 1234813-49-0 highlights its significant potential in the chemical biology and pharmaceutical fields. Its unique structural attributes, combined with promising pharmacological profiles, make it a compound of high interest for future therapeutic development. Continued research and investment in this area could lead to breakthroughs in treating complex diseases, offering new hope for patients worldwide.